Cas no 55781-89-0 (3H-Pyrazol-3-one, 1-(5-chloropentyl)-1,2-dihydro-)

• Product Name: 3H-Pyrazol-3-one, 1-(5-chloropentyl)-1,2-dihydro-
• CAS No: 55781-89-0
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 2831861
• PubChem ID: 12226064
• Update Time: 2025-04-21

3H-Pyrazol-3-one, 1-(5-chloropentyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 55781-89-0
• DTXSID90481309
• 1-(5-chloropentyl)-1H-pyrazol-3(2H)-one
• 3H-Pyrazol-3-one, 1-(5-chloropentyl)-1,2-dihydro-
• 1-(5-chloropentyl)-3-hydroxy-1h-pyrazole
• DTXCID90432119

• Inchi： 1S/C8H13ClN2O/c9-5-2-1-3-6-11-7-4-8(12)10-11/h4,7H,1-3,5-6H2,(H,10,12)
• InChI Key： XGXWUMBAINLGTL-UHFFFAOYSA-N
• SMILES： ClCCCCCN1C=CC(N1)=O

Computed Properties

• Exact Mass: 188.0716407Da
• Monoisotopic Mass: 188.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų